Cas no 129145-53-5 (4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-)

• Product Name: 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-
• CAS No: 129145-53-5
• MF: C₂₁H₂₀O₆
• MW: 368.379906654358
• CID: 144917
• PubChem ID: 6450964
• Update Time: 2025-04-19

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-(3-methylpent-2-enyl)chromen-4-one
• 6-Prenylluteolin
• 2-[3,4-dihydroxyphenyl]-5,7-dihydroxy-6-[3-methylbut-2-enyl]chromone
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-[(E)-3-methylpent-2-enyl]chromen-4-one
• 129145-53-5
• 2-(3,4-Dihydroxy-phenyl)-5,7-dihydroxy-6-((E)-3-methyl-pent-2-enyl)-1-benzopyran-4-one
• CHEBI:175547
• SCHEMBL4836863
• AKOS030553579
• LMPK12110726
• CHEMBL1915459
• Gancaonin O
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one
• BDBM50358101
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-4H-1-benzopyran-4-one
• 2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-6-(3-methyl-2-butenyl)-4H-1-benzopyran-4-one, 9CI
• 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-(3-methylbut-2-enyl)chromen-4-one
• 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)-
• DTXSID101128143

• Inchi： 1S/C21H20O6/c1-3-11(2)4-6-13-15(23)9-19-20(21(13)26)17(25)10-18(27-19)12-5-7-14(22)16(24)8-12/h4-5,7-10,22-24,26H,3,6H2,1-2H3/b11-4+
• InChI Key： ZLWRESLPIXVSSX-NYYWCZLTSA-N
• SMILES： O1C(C2C=CC(=C(C=2)O)O)=CC(C2=C1C=C(C(=C2O)C/C=C(\C)/CC)O)=O

Computed Properties

• Exact Mass: 354.11034
• Monoisotopic Mass: 368.125988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: 4.7

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.425
• Melting Point: 245-248 °C
• Boiling Point: 633.422°C at 760 mmHg
• Flash Point: 229.986°C
• Refractive Index: 1.69
• PSA: 107.22
• Vapor Pressure: 0.0±1.9 mmHg at 25°C
• pka: 7.01±0.40(Predicted)

4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-6-(3-methyl-2-buten-1-yl)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones 6-prenylated flavones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone